Cas no 1822786-89-9 (1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine
• CAS No: 1822786-89-9
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 6072865
• PubChem ID: 130060864
• Update Time: 2025-06-13

1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1822786-89-9
• 1-(5-chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine
• EN300-1669006
• 1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine

• Inchi： 1S/C8H7ClF3N/c9-4-1-2-6(10)5(3-4)7(13)8(11)12/h1-3,7-8H,13H2
• InChI Key： LJCGTVFGJLTBMA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C(F)F)N)F

Computed Properties

• Exact Mass: 209.0219114g/mol
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 1822786-89-9)

The compound 1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 1822786-89-9) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 5-chloro-2-fluorophenyl moiety and 2,2-difluoroethylamine group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for fluorinated building blocks like 1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine has surged, driven by the need for compounds with enhanced metabolic stability and membrane permeability. This aligns with frequent search queries such as "fluorine in drug discovery" and "chiral amine synthesis", reflecting the scientific community's focus on improving drug-like properties. The compound's CAS No. 1822786-89-9 is often referenced in patent literature, particularly in applications involving kinase inhibitors and CNS-targeting therapeutics.

From a synthetic chemistry perspective, the difluoroethylamine segment in 1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine offers intriguing possibilities for conformational control in molecular design. This characteristic addresses common search terms like "fluorine conformational effects" and "bioisosteric replacement strategies". The compound's chloro-fluorophenyl moiety also provides an excellent handle for further functionalization through cross-coupling reactions, making it relevant to trending topics such as "Suzuki-Miyaura coupling" and "late-stage fluorination" techniques.

Analytical studies of CAS No. 1822786-89-9 reveal interesting physicochemical properties, including improved lipophilicity (logP) compared to non-fluorinated analogs. This matches frequent researcher inquiries about "fluorine impact on drug properties" and "optimizing compound solubility". The compound's amine functionality allows for salt formation, addressing formulation challenges often discussed in "pharmaceutical salt selection" literature. These attributes make it particularly valuable for medicinal chemistry programs targeting GPCRs and ion channels.

The safety profile of 1-(5-Chloro-2-fluorophenyl)-2,2-difluoroethan-1-amine has been investigated in preliminary studies, with particular attention to its metabolic stability - a hot topic in ADME optimization discussions. While not classified as hazardous under standard protocols, proper handling precautions are recommended for all fine chemicals. This aligns with laboratory safety searches including "amine compound handling" and "fluorinated compound storage", demonstrating the compound's relevance to current good laboratory practices.

Looking forward, CAS No. 1822786-89-9 represents an important tool for addressing contemporary challenges in structure-activity relationship studies. Its application potential spans multiple therapeutic areas, particularly in neurological disorders and inflammatory conditions, matching trending research areas in pharmaceutical development. The compound's unique combination of halogen substituents and fluorinated carbon chain continues to inspire innovative synthetic approaches in academic and industrial settings alike.